Cas no 1111120-66-1 (2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde)

• Product Name: 2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde
• CAS No: 1111120-66-1
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• MDL: MFCD11870981
• CID: 1195727
• PubChem ID: 53220662
• Update Time: 2025-06-11

2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde
• DTXSID70685383
• MFCD11870981
• 1111120-66-1
• 2-FORMYL-4-[4-(PIPERIDINE-1-CARBONYL)PHENYL]PHENOL
• 2-Formyl-4-[4-(piperidine-1-carbonyl)phenyl]phenol, 95%
• 4-Hydroxy-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-3-carbaldehyde

• MDL： MFCD11870981
• Inchi： 1S/C19H19NO3/c21-13-17-12-16(8-9-18(17)22)14-4-6-15(7-5-14)19(23)20-10-2-1-3-11-20/h4-9,12-13,22H,1-3,10-11H2
• InChI Key： YWJZPYDXANMTPZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC(=C(C=O)C=2)O)=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 309.13649347g/mol
• Monoisotopic Mass: 309.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde

Introduction to 2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde (CAS No. 1111120-66-1)

2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde, a compound with the chemical identifier CAS No. 1111120-66-1, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate structural framework, has been extensively studied for its potential applications in drug development and medicinal chemistry.

The molecular structure of 2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde consists of a benzaldehyde core substituted with a hydroxyl group at the 2-position and a piperidine-1-carbonyl moiety at the 5-position. This unique arrangement of functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for designing novel therapeutic agents. The presence of both hydroxyl and carbonyl functionalities allows for diverse chemical transformations, enabling the synthesis of a wide range of derivatives with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate piperidine scaffolds. Piperidine derivatives are well-known for their role as key pharmacophores in numerous drugs, exhibiting a broad spectrum of biological activities including antiviral, antibacterial, antifungal, and anticancer properties. The incorporation of a piperidine-1-carbonyl group into the benzaldehyde core of 2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde not only enhances its structural complexity but also opens up new avenues for drug discovery.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of biologically active molecules. The hydroxyl and carbonyl groups provide multiple sites for further functionalization, allowing chemists to modify the molecule in various ways to optimize its pharmacokinetic and pharmacodynamic properties. For instance, alkylation or acylation reactions can be employed to introduce additional substituents that may enhance binding affinity to biological targets or improve metabolic stability.

Recent studies have highlighted the importance of benzaldehyde derivatives in medicinal chemistry due to their ability to interact with biological macromolecules such as enzymes and receptors. The structural motif present in 2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde suggests that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. This hypothesis has been supported by computational studies that predict favorable binding interactions between this compound and target proteins.

The synthesis of 2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as hydroxylation and carbonylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies on this compound.

In the context of drug development, the versatility of 2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde as a scaffold has led to its exploration in various therapeutic areas. For example, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Additionally, its structural features make it a promising candidate for developing antiviral agents targeting RNA-dependent RNA polymerases found in viruses.

The biological evaluation of 2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde has revealed intriguing findings that warrant further investigation. In vitro assays have shown that certain derivatives derived from this compound exhibit significant inhibitory activity against specific enzymes implicated in metabolic disorders. These findings underscore the importance of exploring structurally diverse benzaldehyde derivatives as potential therapeutic candidates.

The future prospects for 2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde are promising, with ongoing research aimed at uncovering new biological activities and optimizing synthetic routes for industrial-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel drugs based on this versatile scaffold.

In conclusion, 2-hydroxy-5-[4-(piperidine-1-carbonyl)phenyl]benzaldehyde (CAS No. 1111120-66-1) represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse functional groups. Its potential applications in drug development, coupled with recent advancements in synthetic methodologies and computational biology, position it as a valuable asset in the quest for novel therapeutic agents.